(E)-3-(3,4-bis(benzyloxy)phenyl)-2-(4-(naphthalen-2-yl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-[3,4-bis(phenylmethoxy)phenyl]-2-(4-naphthalen-2-yl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C36H26N2O2S/c37-22-32(36-38-33(25-41-36)31-17-16-29-13-7-8-14-30(29)21-31)19-28-15-18-34(39-23-26-9-3-1-4-10-26)35(20-28)40-24-27-11-5-2-6-12-27/h1-21,25H,23-24H2/b32-19+
• InChI Key: SPBLRODBMKAPEN-BIZUNTBRSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)C=C(C#N)C3=NC(=CS3)C4=CC5=CC=CC=C5C=C4)OCC6=CC=CC=C6
• Isomeric SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)/C=C(\C#N)/C3=NC(=CS3)C4=CC5=CC=CC=C5C=C4)OCC6=CC=CC=C6
• Molecular Formula: C36H26N2O2S
• Molecular Weight: 550.7 g/mol

Description

(E)-3-(3,4-bis(benzyloxy)phenyl)-2-(4-(naphthalen-2-yl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C36H26N2O2S and its molecular weight is 550.68. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(3,4-bis(benzyloxy)phenyl)-2-(4-(naphthalen-2-yl)thiazol-2-yl)acrylonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(3,4-bis(benzyloxy)phenyl)-2-(4-(naphthalen-2-yl)thiazol-2-yl)acrylonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Material Science and Organic Electronics

• Polymer Science and Scintillators : Compounds containing naphthalene units, similar to the naphthalen-2-yl moiety in the compound of interest, have been investigated for their use in plastic scintillators. These materials are crucial for detecting ionizing radiation. Research has shown that certain naphthalene derivatives can improve the scintillation efficiency, optical transparency, and thermal stability of plastic scintillators (Salimgareeva & Kolesov, 2005).

• Organic Light-Emitting Diodes (OLEDs) : The benzothiazole group, similar to the thiazol-2-yl moiety found in the compound, has been incorporated into materials for OLED applications. Such materials have shown promise as ‘metal-free’ infrared emitters, crucial for the development of energy-efficient display and lighting technologies (Squeo & Pasini, 2020).